Cas no 1784202-35-2 (3-(5-bromofuran-2-yl)-2-methylpropanoic acid)

• Product Name: 3-(5-bromofuran-2-yl)-2-methylpropanoic acid
• CAS No: 1784202-35-2
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• CID: 5982089
• PubChem ID: 66791583
• Update Time: 2024-01-12

3-(5-bromofuran-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-yl)-2-methylpropanoic acid
• 1784202-35-2
• EN300-1916087
• SCHEMBL762741

• Inchi： 1S/C8H9BrO3/c1-5(8(10)11)4-6-2-3-7(9)12-6/h2-3,5H,4H2,1H3,(H,10,11)
• InChI Key： BYKNHKVWTGILGF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C(=O)O)C)O1

Computed Properties

• Exact Mass: 231.97351g/mol
• Monoisotopic Mass: 231.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides